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Compound of Interest

Compound Name: Boc-L-beta-homotyrosine(OBzI)

Cat. No.: B558351

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of N-tert-butoxycarbonyl-L-beta-homotyrosine(O-benzyl) (Boc-L-beta-
homotyrosine(OBzl)). This valuable amino acid derivative is a key building block in the
synthesis of modified peptides for various research and drug development applications. This
document compiles available quantitative data, outlines detailed experimental protocols for
property determination, and presents a visual representation of its application in solid-phase
peptide synthesis.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of Boc-L-beta-
homotyrosine(OBzl). While some data is readily available from commercial suppliers, specific
experimental values for properties such as solubility are not widely published.
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Property Value Source
) N-tert-butoxycarbonyl-L-beta-

Chemical Name _ N/A
homotyrosine(O-benzyl)
Boc-L-B-HomoTyr(Bzl)-OH,

Synonyms [1]
Boc-B-HoTyr(OBzl)-OH

CAS Number 126825-16-9 [1][2]

Molecular Formula C22H27NOs [1112]

Molecular Weight 385.45 g/mol [1]

Appearance White powder [2]

Purity 299% (HPLC) [2]

Melting Point 148-150 °C [1]

Boiling Point (Predicted)

567.7 £50.0 °C

[1]

Density (Predicted)

1.168 + 0.06 g/cm?3

[1]

Solubility

Qualitatively described as
enhanced by the Boc
protecting group. Specific
quantitative data is not readily
available. Generally soluble in
organic solvents like DMSO
and DMF.

[2]

Storage Conditions

2-8°C, sealed in a dry
environment.

[1](2]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined

below. These protocols are based on standard laboratory practices for amino acid derivatives.

Determination of Melting Point

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9177769.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9177769.htm?N=United%20States
https://www.chemimpex.com/products/12778
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9177769.htm?N=United%20States
https://www.chemimpex.com/products/12778
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9177769.htm?N=United%20States
https://www.chemimpex.com/products/12778
https://www.chemimpex.com/products/12778
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9177769.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9177769.htm?N=United%20States
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9177769.htm?N=United%20States
https://www.chemimpex.com/products/12778
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9177769.htm?N=United%20States
https://www.chemimpex.com/products/12778
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective: To determine the temperature range over which the solid Boc-L-beta-
homotyrosine(OBzl) transitions to a liquid.

Methodology:

o Sample Preparation: A small amount of the dry, powdered Boc-L-beta-homotyrosine(OBzl)
is packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used.

e Procedure:

[e]

The capillary tube is placed in the heating block of the apparatus.
o The sample is heated at a rapid rate initially to approach the expected melting point.
o The heating rate is then reduced to 1-2 °C per minute to allow for accurate observation.

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the entire solid has transitioned to a liquid is recorded as the
completion of melting.

o The melting point is reported as a range from the onset to the completion of melting.

Characterization by Spectroscopy (*H NMR, **C NMR,
and IR)

Obijective: To confirm the chemical structure and purity of Boc-L-beta-homotyrosine(OBzl)
using nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

Methodology:
¢ H and 3C NMR Spectroscopy:

o Sample Preparation: Approximately 10-20 mg of the compound is dissolved in a suitable
deuterated solvent (e.g., CDCIs or DMSO-ds) in an NMR tube.
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o Data Acquisition: The spectra are recorded on a high-field NMR spectrometer (e.g., 400
MHz or higher).

o Analysis: The chemical shifts (8), multiplicity, coupling constants (J), and integration of the
peaks in the *H NMR spectrum are analyzed to confirm the presence and connectivity of
all protons. The chemical shifts in the 13C NMR spectrum are analyzed to identify all
unique carbon atoms in the molecule.

e Infrared (IR) Spectroscopy:

o Sample Preparation: A small amount of the solid sample is finely ground with potassium
bromide (KBr) and pressed into a thin, transparent pellet. Alternatively, the spectrum can
be obtained using an Attenuated Total Reflectance (ATR) accessory.

o Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)
spectrometer.

o Analysis: The spectrum is analyzed for the presence of characteristic absorption bands
corresponding to the functional groups present in the molecule, such as the N-H stretch of
the carbamate, the C=0 stretches of the carbamate and carboxylic acid, and the aromatic
C-H and C=C stretches.

Determination of Solubility

Objective: To qualitatively and quantitatively assess the solubility of Boc-L-beta-
homotyrosine(OBzl) in various solvents.

Methodology:

e Solvent Selection: A range of common laboratory solvents of varying polarities should be
tested (e.g., water, methanol, ethanol, dichloromethane, ethyl acetate, dimethylformamide
(DMF), dimethyl sulfoxide (DMSO)).

¢ Qualitative Assessment:

o To a small, known amount of the compound (e.g., 1-2 mg) in a vial, a small volume (e.qg.,
100 pL) of the test solvent is added.
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o The mixture is vortexed or sonicated.

o Visual observation is used to determine if the compound dissolves completely, partially, or
not at all.

e Quantitative Assessment (if soluble):

o A saturated solution is prepared by adding an excess of the compound to a known volume
of the solvent.

o The mixture is agitated (e.g., by stirring or shaking) at a constant temperature for a
sufficient time to ensure equilibrium is reached.

o The undissolved solid is removed by centrifugation and/or filtration.

o The concentration of the dissolved compound in the supernatant/filtrate is determined
using a suitable analytical technique, such as UV-Vis spectroscopy (if the compound has a
chromophore) or by evaporating the solvent from a known volume of the solution and
weighing the residue.

Application in Peptide Synthesis

Boc-L-beta-homotyrosine(OBzl) is primarily utilized as a building block in solid-phase peptide
synthesis (SPPS). The Boc protecting group on the a-amino group is acid-labile, while the
benzyl ether protecting the phenolic hydroxyl group of the homotyrosine side chain is typically
removed under more stringent acidic conditions or by hydrogenolysis.

Workflow for Boc Solid-Phase Peptide Synthesis (SPPS)

The following diagram illustrates the general workflow for incorporating a Boc-protected amino
acid, such as Boc-L-beta-homotyrosine(OBzl), into a growing peptide chain on a solid
support.
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Caption: General workflow of Boc solid-phase peptide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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